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Introduction:

Fsi-TN42 is a potent and selective irreversible inhibitor of Aldehyde Dehydrogenase 1A1
(ALDH1A1), a key enzyme in the biosynthesis of retinoic acid (RA).[1] Retinoic acid is a critical
signaling molecule involved in the regulation of weight and energy metabolism.[2][3][4] By
inhibiting ALDH1A1, Fsi-TN42 effectively suppresses RA synthesis, making it a valuable tool
for studying metabolic processes and a potential therapeutic agent for conditions such as diet-
induced obesity.[2][3][4] These application notes provide detailed protocols for the solubilization
of Fsi-TN42 in Dimethyl Sulfoxide (DMSQO) and corn oil for in vitro and in vivo studies.

Data Presentation: Solubility

The solubility of Fsi-TN42 in a commonly used vehicle for in vivo administration is summarized

below.
Solvent/Vehicl . Molarity
Concentration Appearance Notes
e (approx.)

10% DMSO Ultrasonication
(1] +

] 5 mg/mL 10.15 mM Clear Solution can be used to
90% Corn Oil

aid dissolution.[5]
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Experimental Protocols

1. Preparation of Fsi-TN42 Stock Solution in DMSO (50 mg/mL)

This protocol outlines the preparation of a concentrated stock solution of Fsi-TN42 in DMSO,
which can be used for subsequent dilutions or the preparation of in vivo formulations.

Materials:

Fsi-TN42 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:
* Weigh the desired amount of Fsi-TN42 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 50
mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 50 mg of Fsi-
TN42.

« Vortex the mixture thoroughly until the Fsi-TN42 is completely dissolved, resulting in a clear
solution.

« Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[1] Avoid repeated freeze-thaw cycles by aliquoting the stock
solution into smaller volumes.

2. Preparation of Fsi-TN42 Formulation in 10% DMSO and 90% Corn Oil (5 mg/mL)

This protocol describes the preparation of a working solution of Fsi-TN42 in a vehicle suitable
for oral administration in animal models.[1][5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b14075198?utm_src=pdf-body
https://www.benchchem.com/product/b14075198?utm_src=pdf-body
https://www.benchchem.com/product/b14075198?utm_src=pdf-body
https://www.benchchem.com/product/b14075198?utm_src=pdf-body
https://www.benchchem.com/product/b14075198?utm_src=pdf-body
https://www.benchchem.com/product/b14075198?utm_src=pdf-body
https://www.benchchem.com/product/b14075198?utm_src=pdf-body
https://www.medchemexpress.com/fsi-tn42.html
https://www.benchchem.com/product/b14075198?utm_src=pdf-body
https://www.benchchem.com/product/b14075198?utm_src=pdf-body
https://www.medchemexpress.com/fsi-tn42.html
https://www.invivochem.com/product/V84349
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14075198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Materials:

Fsi-TN42 in DMSO stock solution (50 mg/mL)

Corn oil (sterile)

Sterile conical tubes or vials

Calibrated pipettes

Vortex mixer

Ultrasonicator (optional)

Procedure:

For every 1 mL of the final formulation, transfer 900 pL of sterile corn oil into a sterile conical
tube.

e Add 100 pL of the 50 mg/mL Fsi-TN42 in DMSO stock solution to the corn oil.[1][5]
» Vortex the mixture vigorously to ensure thorough mixing.

« |f the solution is not completely clear, use an ultrasonicator to aid in the dissolution until a
clear solution is obtained.[5]

e |tis highly recommended to prepare this formulation fresh on the day of use for optimal
results.[1][5]
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Caption: Mechanism of action of Fsi-TN42.
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Stock Solution Preparation
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Caption: Workflow for Fsi-TN42 formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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